Cas no 1914115-88-0 (1-(1-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol)

• Product Name: 1-(1-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol
• CAS No: 1914115-88-0
• MF: C₁₂H₁₈ClN₃O
• MW: 255.743821620941
• CID: 5719933
• PubChem ID: 103656260
• Update Time: 2025-09-24

1-(1-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1914115-88-0
• AKOS026709822
• 1-[1-(6-chloro-2-methylpyrimidin-4-yl)piperidin-4-yl]ethanol
• F1907-5409
• 1-(1-(6-chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol
• 4-Piperidinemethanol, 1-(6-chloro-2-methyl-4-pyrimidinyl)-α-methyl-
• 1-(1-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol

• Inchi： 1S/C12H18ClN3O/c1-8(17)10-3-5-16(6-4-10)12-7-11(13)14-9(2)15-12/h7-8,10,17H,3-6H2,1-2H3
• InChI Key： ZDIJBXULUVNGRV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)N1CCC(C(C)O)CC1

Computed Properties

• Exact Mass: 255.1138399g/mol
• Monoisotopic Mass: 255.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 406.0±30.0 °C(Predicted)
• pka: 15.01±0.20(Predicted)

Additional information on 1-(1-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol

Introduction to 1-(1-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol (CAS No. 1914115-88-0)

1-(1-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol (CAS No. 1914115-88-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as CMPD 4, is a member of the piperidine family and features a unique chemical structure that includes a chloro-substituted pyrimidine moiety and an ethanolic group. The combination of these functional groups endows the molecule with distinct pharmacological properties, making it a promising candidate for various therapeutic interventions.

The chemical structure of 1-(1-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol can be represented as follows: C₁₃H₁₇ClN₂O. This compound has a molecular weight of approximately 256.73 g/mol and exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO). The presence of the chloro and methyl groups on the pyrimidine ring contributes to its stability and reactivity, while the piperidine and ethanolic groups enhance its bioavailability and pharmacokinetic properties.

Recent studies have highlighted the potential of 1-(1-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol in various biological systems. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. The ability of CMPD 4 to interact with specific GPCRs has been demonstrated in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for these conditions.

In addition to its GPCR modulating properties, 1-(1-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol has shown promise in the treatment of inflammatory diseases. Inflammatory responses are often mediated by cytokines and other signaling molecules, and compounds that can effectively modulate these pathways have significant therapeutic value. Preclinical studies have indicated that CMPD 4 can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), thereby reducing inflammation and associated tissue damage.

The pharmacokinetic profile of 1-(1-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-4-y l)ethan - 1 - ol has also been extensively studied. Research has shown that it exhibits good oral bioavailability, rapid absorption, and a favorable distribution profile. These properties make it suitable for both acute and chronic dosing regimens, depending on the specific therapeutic application. Furthermore, the compound has demonstrated low toxicity in preclinical safety assessments, which is a crucial factor for its potential use in clinical trials.

In the context of drug development, the synthesis and optimization of CMPD 4 have been areas of active research. Chemists have explored various synthetic routes to improve yield and purity while reducing production costs. One such approach involves the use of transition-metal-catalyzed cross-coupling reactions to construct the key pyrimidine-piperidine scaffold efficiently. These advancements in synthetic chemistry have paved the way for large-scale production and further clinical evaluation.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-(6-Chloro - 2 - methylpyrimidin - 4 - yl)piperidin - 4 - yl)ethan - 1 - ol. Early-phase trials have focused on assessing its pharmacokinetic properties, dose-response relationships, and safety profiles in healthy volunteers. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. Subsequent trials will aim to investigate its therapeutic potential in specific disease indications.

The future prospects for CMPD 4 are promising. Its unique chemical structure and multifaceted biological activities make it a valuable candidate for further development in medicinal chemistry. Ongoing research is expected to uncover new applications and optimize its therapeutic potential. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in the treatment of various diseases.